molecular formula C14H14N2O4 B8791523 3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)- CAS No. 622369-42-0

3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)-

Cat. No.: B8791523
CAS No.: 622369-42-0
M. Wt: 274.27 g/mol
InChI Key: BRQIOABUVVYKGF-UHFFFAOYSA-N
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Description

3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)- is a useful research compound. Its molecular formula is C14H14N2O4 and its molecular weight is 274.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

622369-42-0

Molecular Formula

C14H14N2O4

Molecular Weight

274.27 g/mol

IUPAC Name

6-methoxy-7-(2-methoxyethoxy)-4-oxo-1H-quinoline-3-carbonitrile

InChI

InChI=1S/C14H14N2O4/c1-18-3-4-20-13-6-11-10(5-12(13)19-2)14(17)9(7-15)8-16-11/h5-6,8H,3-4H2,1-2H3,(H,16,17)

InChI Key

BRQIOABUVVYKGF-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=C(C=C2C(=C1)NC=C(C2=O)C#N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium (84 mg, 3.67 mmol) is added to 3.6 mL of 2-methoxyethanol and the mixture is heated at reflux for 90 minutes. 7-Fluoro-6-methoxy-4-oxo-1,4,-dihydro-3-quinolinecarbonitrile (200 mg, 0.92 mmol) is added and the reaction mixture is heated at reflux for 4 hours then stirred at room temperature overnight. The reaction mixture is poured into ice water and acidified with acetic acid. The solids are collected by filtration, washing with ethyl acetate and hexane, to provide 234 mg of 6-methoxy-7-(2-methoxyethoxy)-4-oxo-1,4,-dihydro-3-quinolinecarbonitrile, mp>300° C.
Quantity
84 mg
Type
reactant
Reaction Step One
Quantity
3.6 mL
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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